1-(4-Ethylpiperazin-1-yl)-2-methylpropan-2-amine hydrochloride

• Molecular Formula: C10H24ClN3
• Molecular Weight: 221.77 g/mol
• IUPAC Name: 1-(4-ethylpiperazin-1-yl)-2-methylpropan-2-amine;hydrochloride
• InChI: InChI=1S/C10H23N3.ClH/c1-4-12-5-7-13(8-6-12)9-10(2,3)11;/h4-9,11H2,1-3H3;1H
• InChI Key: YSRMKOXSSMHKRS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC(C)(C)N.Cl

Description

1-(4-Ethylpiperazin-1-yl)-2-methylpropan-2-amine hydrochloride is a piperazine-derived compound characterized by a tertiary amine structure with a 4-ethylpiperazine substituent and a 2-methylpropan-2-amine backbone. The hydrochloride salt form enhances its solubility and stability, making it suitable for pharmaceutical applications. The ethyl group on the piperazine ring may influence receptor binding and metabolic stability, as seen in analogs like 1-(4-ethylpiperazin-1-yl)ethanone (EPA), which modulates acetylcholine receptors (AChRs) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Ethylpiperazin-1-yl)-2-methylpropan-2-amine hydrochloride typically involves the reaction of 1-ethylpiperazine with 2-chloro-2-methylpropane in the presence of a base such as potassium carbonate. The reaction is carried out at elevated temperatures (60-70°C) for a few hours to ensure complete conversion . The product is then purified and converted to its hydrochloride salt form by treatment with hydrochloric acid.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to maximize yield and purity. The use of continuous flow reactors and automated systems helps in maintaining consistent reaction conditions and improving overall efficiency.

Chemical Reactions Analysis

Types of Reactions

1-(4-Ethylpiperazin-1-yl)-2-methylpropan-2-amine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding N-oxide derivatives.

Reduction: Formation of secondary amines.

Substitution: Formation of substituted piperazine derivatives.

Scientific Research Applications

1-(4-Ethylpiperazin-1-yl)-2-methylpropan-2-amine hydrochloride has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Employed in the study of biological processes and as a tool in biochemical assays.

Medicine: Investigated for its potential therapeutic effects and as a precursor in the synthesis of pharmaceutical drugs.

Industry: Used in the production of dyes, agrochemicals, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(4-Ethylpiperazin-1-yl)-2-methylpropan-2-amine hydrochloride involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or alteration of receptor signaling pathways .

Comparison with Similar Compounds

Table 1: Key Structural Analogs and Pharmacological Profiles

Compound Name	Substituent	Pharmacological Activity	Reference
1-(4-Ethylpiperazin-1-yl)-2-methylpropan-2-amine HCl	4-Ethylpiperazine	Potential AChR modulation (inferred from EPA analogs); possible CNS activity
1-(4-Methylpiperazin-1-yl)ethanone (MPA)	4-Methylpiperazine	AChR desensitization at 10 µM; reduced receptor response post-application
1-(4-Ethylpiperazin-1-yl)ethanone (EPA)	4-Ethylpiperazine	Stronger AChR desensitization vs. MPA; higher lipophilicity may enhance membrane permeation
Desfluoroenrofloxacin HCl (Impurity C(EP))	4-Ethylpiperazine + quinolone	Antibiotic impurity; structural similarity highlights versatility of ethylpiperazine in drug design
1-(4-Methoxyphenyl)-2-methylpropan-2-amine HCl	4-Methoxyphenyl	Electron-donating methoxy group may alter solubility and receptor affinity vs. ethylpiperazine analogs
1-(4-Chlorophenyl)-2-methylpropan-2-amine HCl	4-Chlorophenyl	Electron-withdrawing chlorine substituent increases molecular weight (220.14 g/mol) and stability

Key Observations:

• Receptor Interactions : Ethylpiperazine-containing compounds (e.g., EPA) exhibit stronger AChR desensitization compared to methyl-substituted analogs (e.g., MPA), suggesting alkyl chain length impacts receptor activity .
• Structural Versatility : The 4-ethylpiperazine group appears in diverse drug classes, such as antibiotics (desfluoroenrofloxacin) and psychoactive agents, indicating its broad applicability .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound Name	Molecular Weight (g/mol)	Solubility (HCl Salt)	Notable Features
1-(4-Ethylpiperazin-1-yl)-2-methylpropan-2-amine HCl	Not reported	High (due to HCl)	Enhanced stability for pharmaceutical use
1-(4-Chlorophenyl)-2-methylpropan-2-amine HCl	220.14	Moderate	Chlorine increases molecular weight and polarity
N-Ethylpiperazine	114.20	High	Simple piperazine backbone; used as a synthetic intermediate

Key Observations:

• Salt Forms : Hydrochloride salts improve solubility across analogs, as seen in both the target compound and 1-(4-chlorophenyl)-2-methylpropan-2-amine HCl .

Biological Activity

Overview

1-(4-Ethylpiperazin-1-yl)-2-methylpropan-2-amine hydrochloride, a piperazine derivative, has garnered interest in pharmaceutical research due to its potential biological activities. This compound is primarily investigated for its antimicrobial and anticancer properties, making it a subject of various scientific studies.

• IUPAC Name : 1-(4-Ethylpiperazin-1-yl)-2-methylpropan-2-amine hydrochloride
• Molecular Formula : C10H24ClN3
• Molecular Weight : 221.77 g/mol
• CAS Number : 1955522-64-1

The biological activity of this compound involves its interaction with specific molecular targets, including enzymes and receptors. It may function as an inhibitor or modulator in various biochemical pathways. For instance, in antimicrobial applications, it could inhibit bacterial enzymes or disrupt cell membrane integrity, leading to cell death.

Antimicrobial Activity

Research indicates that 1-(4-Ethylpiperazin-1-yl)-2-methylpropan-2-amine hydrochloride exhibits significant antimicrobial properties against both Gram-positive and Gram-negative bacteria.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	20–40 µM
Escherichia coli	40–70 µM
Methicillin-resistant Staphylococcus aureus (MRSA)	44 nM

These findings suggest that the compound can be effective against multi-drug resistant strains, which is crucial in the context of rising antibiotic resistance.

Anticancer Activity

In addition to its antimicrobial properties, this compound has shown promise in anticancer research. Studies have indicated that it may inhibit the growth of various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest.

Case Studies and Research Findings

• Antibacterial Efficacy : A study published in MDPI demonstrated that derivatives of piperazine, including this compound, displayed potent antibacterial activity against resistant strains of bacteria. The study highlighted the importance of structural modifications in enhancing biological activity .
• Cytotoxicity and Selectivity : Research conducted on the cytotoxic effects of the compound revealed that it exhibited selective toxicity towards cancer cells while sparing normal cells, indicating a favorable therapeutic index .
• Mechanistic Insights : Further investigations into the mechanism of action revealed that the compound may interfere with DNA synthesis in bacterial cells, akin to other known antibacterial agents. This was evidenced by assays measuring DNA strand breaks in treated cells .